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Compound of Interest

Compound Name: L-Tyrosinamide

Cat. No.: B554932 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the solubility of L-Tyrosinamide
in various solvents. The information is intended to assist researchers, scientists, and

professionals in drug development in understanding the physicochemical properties of this

compound, which is crucial for formulation, delivery, and experimental design.

Core Concepts in Solubility
Solubility is a fundamental physicochemical property that dictates the maximum concentration

of a solute that can dissolve in a solvent to form a homogeneous solution at a given

temperature and pressure. For drug development, solubility is a critical determinant of a

compound's bioavailability and therapeutic efficacy. L-Tyrosinamide, a derivative of the amino

acid L-Tyrosine, presents a unique solubility profile that is essential to characterize for its

potential applications.

Quantitative Solubility Data
The solubility of L-Tyrosinamide has been determined in a range of aqueous and organic

solvents. The following tables summarize the available quantitative data to facilitate easy

comparison.

Table 1: Solubility of L-Tyrosinamide in Various Solvents
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Solvent Solubility (mg/mL) Molar Solubility (M) Notes

Dimethyl Sulfoxide

(DMSO)
100[1][2] 0.555

Requires sonication

for dissolution[1][2].

Methanol 30 0.166
Data from a product

information sheet.

0.1N Hydrochloric

Acid (HCl)
18.4 0.102

Acidic conditions

enhance solubility.

Water 11.2 0.062
Experimentally

determined value.

Dimethylformamide

(DMF)
10[2] 0.055

Phosphate-Buffered

Saline (PBS), pH 7.2
10 0.055

Water (Predicted) 2.98 0.017
Computationally

predicted value.

Molecular Weight of L-Tyrosinamide: 180.20 g/mol

Experimental Protocols for Solubility Determination
The determination of a compound's solubility is a cornerstone of pre-formulation studies in drug

development. The most common and reliable method for determining thermodynamic solubility

is the shake-flask method.

The Shake-Flask Method
This equilibrium-based method involves saturating a solvent with a solute and then measuring

the concentration of the dissolved solute.

Experimental Workflow:
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Preparation

Equilibration

Phase Separation

Analysis

Add excess L-Tyrosinamide to a known volume of solvent in a sealed vial.

Agitate the mixture at a constant temperature for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

Allow undissolved solid to settle.

Separate the supernatant from the solid by centrifugation or filtration.

Quantify the concentration of L-Tyrosinamide in the supernatant using a suitable analytical method (e.g., HPLC, UV-Vis spectroscopy).

Click to download full resolution via product page

Caption: A flowchart of the shake-flask method for solubility determination.

Key Steps in the Protocol:

Preparation of a Saturated Solution: An excess amount of L-Tyrosinamide is added to a vial

containing a known volume of the solvent. The presence of undissolved solid is crucial to

ensure that the solution is saturated.

Equilibration: The vials are securely capped and agitated, typically on an orbital shaker or

with a magnetic stirrer, in a temperature-controlled environment. This step is critical to allow

the system to reach thermodynamic equilibrium.
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Phase Separation: After the equilibration period, the vials are left undisturbed to allow the

excess solid to sediment. The supernatant, which is the saturated solution, is then carefully

separated from the solid material. This is commonly achieved through centrifugation followed

by drawing off the supernatant, or by filtering the solution through a syringe filter.

Quantification: The concentration of L-Tyrosinamide in the clear supernatant is determined

using a validated analytical technique such as High-Performance Liquid Chromatography

(HPLC) with UV detection or Mass Spectrometry (LC-MS). A calibration curve prepared with

known concentrations of L-Tyrosinamide is used to accurately quantify the amount in the

sample.

L-Tyrosine Metabolic Pathway
L-Tyrosinamide is a derivative of the amino acid L-Tyrosine. Understanding the metabolic

pathways of L-Tyrosine is relevant for contextualizing the potential biological roles and

interactions of L-Tyrosinamide. L-Tyrosine is a precursor for the synthesis of several important

biomolecules, including neurotransmitters and hormones.
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Caption: Key metabolic products derived from L-Tyrosine.

This pathway highlights the central role of L-Tyrosine in the synthesis of catecholamines

(dopamine, norepinephrine, and epinephrine), melanin, and thyroid hormones. As a derivative,

L-Tyrosinamide may interact with or influence these pathways, a consideration for researchers

in pharmacology and biochemistry.

Conclusion
This technical guide provides a summary of the currently available solubility data for L-
Tyrosinamide, a detailed experimental protocol for its determination, and a relevant

biochemical pathway. The provided data tables and diagrams are intended to be a valuable

resource for scientists and researchers. It is important to note that the solubility of L-
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Tyrosinamide can be influenced by factors such as temperature, pH, and the presence of co-

solvents. Therefore, for specific applications, it is recommended to experimentally determine

the solubility under the conditions of interest. Further research is warranted to expand the

solubility profile of L-Tyrosinamide in a broader range of pharmaceutically relevant solvents

and buffer systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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